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Compound of Interest

Compound Name: 2-Hydrazino-4-methylquinoline

Cat. No.: B188251

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties, synthesis, and
potential biological activities of 2-Hydrazino-4-methylquinoline. The information is compiled
from available scientific literature and chemical databases, offering a valuable resource for
researchers in medicinal chemistry and drug discovery.

Chemical and Physical Properties

2-Hydrazino-4-methylquinoline, with the [IUPAC name (4-methylquinolin-2-yl)hydrazine, is a
heterocyclic organic compound. Its structure consists of a quinoline core substituted with a
hydrazine group at the 2-position and a methyl group at the 4-position. While comprehensive
experimental data on its physical properties are not readily available in the public domain,
computed properties and data for related compounds provide some insights.

Table 1: General and Computed Properties of 2-Hydrazino-4-methylquinoline
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Property Value Source
Molecular Formula C10H11Ns PubChem[1]
Molecular Weight 173.21 g/mol PubChem[1]
(4-methylquinolin-2-
IUPAC Name ) PubChem[1]
ylhydrazine
CAS Number 21703-52-6 PubChem[1]
Topological Polar Surface Area  50.9 A2 PubChem[1]
Hydrogen Bond Donor Count 2 PubChem[1]
Hydrogen Bond Acceptor
3 PubChem[1]
Count
Rotatable Bond Count 1 PubChem[1]

Note: Experimental values for melting point, boiling point, and solubility are not available in the
cited literature.

Synthesis and Reactivity

The synthesis of 2-Hydrazino-4-methylquinoline typically proceeds via the nucleophilic
substitution of a suitable precursor, 2-chloro-4-methylquinoline, with hydrazine hydrate.

General Synthesis Workflow

The following diagram illustrates the general two-step synthesis process, starting from 4-
hydroxy-2-methylquinoline.
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General Synthesis of 2-Hydrazino-4-methylquinoline

Step 1: Chlorination
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General synthesis workflow for 2-Hydrazino-4-methylquinoline.

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-Hydrazino-4-
methylquinoline is not explicitly available, the following procedures for the synthesis of the
precursor and a general method for hydrazinolysis of chloroquinolines can be adapted.

Protocol 1: Synthesis of 2-Chloro-4-methylquinoline from 4-Hydroxy-2-methylquinoline
This procedure is based on general methods for the chlorination of hydroxyquinolines.

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a stirring
mechanism, place 4-hydroxy-2-methylquinoline.
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» Reagent Addition: Slowly add phosphorus oxychloride (POCIs) to the flask. The reaction is
typically performed in excess POCIs, which also acts as the solvent.

e Reaction Conditions: Heat the mixture to reflux and maintain for several hours. The progress
of the reaction can be monitored by thin-layer chromatography (TLC).

» Workup: After completion, cool the reaction mixture and carefully pour it onto crushed ice.
This will hydrolyze the excess POCIs.

» Neutralization and Extraction: Neutralize the acidic solution with a base, such as sodium
bicarbonate or sodium hydroxide, until the solution is basic. Extract the aqueous layer with a
suitable organic solvent (e.g., chloroform or ethyl acetate).

 Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure. The crude product can be purified by column
chromatography or recrystallization to yield 2-chloro-4-methylquinoline.

Protocol 2: Synthesis of 2-Hydrazino-4-methylquinoline from 2-Chloro-4-methylquinoline
This protocol is a general method for the hydrazinolysis of 2-chloroquinolines.[2][3]

» Reaction Setup: Dissolve 2-chloro-4-methylquinoline in a suitable solvent, such as ethanol or
benzene, in a round-bottom flask equipped with a reflux condenser.[2][3]

» Reagent Addition: Add an excess of hydrazine hydrate to the solution.

e Reaction Conditions: Heat the reaction mixture to reflux for several hours.[2] The reaction
progress can be monitored by TLC.

o Workup: After the reaction is complete, cool the mixture. If a precipitate forms, it can be
collected by filtration. Otherwise, the solvent is removed under reduced pressure.

 Purification: The crude product is then washed with water and can be purified by
recrystallization from a suitable solvent like ethanol to afford 2-Hydrazino-4-
methylquinoline.[2]

Reactivity
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The hydrazine moiety in 2-Hydrazino-4-methylquinoline is a versatile functional group for
further chemical transformations. For instance, it readily reacts with carbonyl compounds, such
as ethylacetoacetate, to form hydrazones, which can then undergo cyclization to yield pyrazole
derivatives.[4]

Spectral Data

Detailed experimental spectral data (*H NMR, 3C NMR, IR, Mass Spectrometry) for 2-
Hydrazino-4-methylquinoline are not available in the reviewed literature. Characterization is
often performed on its derivatives. For reference, predicted mass spectrometry data is
available.

Table 2: Predicted Mass Spectrometry Data for 2-Hydrazino-4-methylquinoline

Adduct m/z

[M+H]* 174.10257
[M+Na]* 196.08451
[M-H]~ 172.08801

Source: PubChemlLite

Biological Activity and Potential Mechanisms of
Action

While specific biological studies on 2-Hydrazino-4-methylquinoline are limited, the broader
class of quinoline-hydrazine and quinoline-hydrazone derivatives has demonstrated significant
potential as anticancer and antimicrobial agents.[5][6]

Anticancer Activity

Quinoline-hydrazone derivatives have been reported to exhibit cytotoxic effects against various
cancer cell lines.[5][7][8] The proposed mechanisms of action are diverse and include:

o DNA Topoisomerase Inhibition: Some quinoline derivatives can intercalate into DNA and
inhibit the activity of topoisomerase | and Il, enzymes crucial for DNA replication and repair.
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This leads to DNA damage and ultimately apoptosis.[9]

o Cell Cycle Arrest: These compounds can induce cell cycle arrest at different phases (e.g.,
GO0/G1, G2/M), preventing cancer cell proliferation.[5][6]

 Induction of Apoptosis: Many quinoline-hydrazones trigger programmed cell death
(apoptosis) in cancer cells.[6]

» Kinase Inhibition: Inhibition of various protein kinases involved in cancer cell signaling
pathways is another potential mechanism.

The following diagram illustrates a representative signaling pathway for the anticancer activity
of quinoline-hydrazone derivatives, focusing on DNA damage and apoptosis induction.
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Representative Anticancer Mechanism of Quinoline-Hydrazone Derivatives
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Representative anticancer signaling pathway for quinoline-hydrazone derivatives.

Antimicrobial Activity
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Quinoline-hydrazone derivatives have also shown promise as antimicrobial agents against a
range of bacteria and fungi.[4][10] A key mechanism of their antibacterial action is the inhibition
of DNA gyrase, a type Il topoisomerase essential for bacterial DNA replication.[1][4]

The following diagram depicts the mechanism of action of quinoline-hydrazone derivatives as
DNA gyrase inhibitors.

Antimicrobial Mechanism of Quinoline-Hydrazone Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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